Mc-Pro-PAB-MMAE

• Molecular Formula: C64H95N9O14
• Molecular Weight: 1214.5 g/mol
• InChI: InChI=1S/C64H95N9O14/c1-13-41(6)57(49(85-11)36-53(77)71-34-20-24-47(71)59(86-12)42(7)60(80)66-43(8)58(79)45-22-16-14-17-23-45)69(9)63(83)55(39(2)3)68-62(82)56(40(4)5)70(10)64(84)87-38-44-27-29-46(30-28-44)67-61(81)48-25-21-35-72(48)54(78)37-65-50(74)26-18-15-19-33-73-51(75)31-32-52(73)76/h14,16-17,22-23,27-32,39-43,47-49,55-59,79H,13,15,18-21,24-26,33-38H2,1-12H3,(H,65,74)(H,66,80)(H,67,81)(H,68,82)/t41-,42+,43+,47-,48-,49+,55-,56-,57-,58+,59+/m0/s1
• InChIKey: UFQZXPPWLSVBMB-IGULLWJISA-N

Mc-Pro-PAB-MMAE: Core Properties & Procurement

Mc-Pro-PAB-MMAE (CAS 2766450-03-5) is a drug-linker conjugate designed for antibody-drug conjugate (ADC) synthesis, comprising the microtubule inhibitor monomethyl auristatin E (MMAE) attached to a maleimidocaproyl (Mc)-Proline (Pro)-para-aminobenzyloxycarbonyl (PAB) linker platform . The compound is supplied as a white to off-white solid (purity ≥99.2%, molecular weight 1214.49 g/mol, formula C₆₄H₉₅N₉O₁₄) with solubility ≥100 mg/mL in DMSO, enabling efficient conjugation to thiol-containing antibodies via maleimide chemistry . The Pro-PAB linker architecture differentiates this construct from the clinically prevalent vedotin-type (Val-Cit-PAB) platform by incorporating a single proline moiety that is cleaved by the tumor-stromal serine protease fibroblast activation protein (FAP) rather than by lysosomal cathepsin B, providing a distinct mechanism for tumor microenvironment-selective payload release [1].

Linker Platform

FAP-cleavable Pro-PAB linker designed for tumor microenvironment-selective payload release

Conjugation Chemistry

Maleimide-thiol coupling for efficient conjugation to cysteine-engineered antibodies

Activation Mechanism

Extracellular cleavage independent of antigen-mediated internalization, distinct from cathepsin B-dependent vedotin linkers

• [1] Bocci M, et al. In vivo activation of FAP-cleavable small molecule-drug conjugates for the targeted delivery of camptothecins and tubulin poisons to the tumor microenvironment. Journal of Controlled Release, 2024, 367: 779-790. View Source

Mc-Pro-PAB-MMAE Procurement: Substitution Risks with Val-Cit Linkers

Generic substitution of Mc-Pro-PAB-MMAE with widely available Val-Cit-PAB-MMAE (vc-MMAE) or other dipeptide linker-payloads is scientifically unsound because the single-proline linker confers a fundamentally different protease cleavage specificity. While Val-Cit linkers are cleaved by the lysosomal cysteine protease cathepsin B, requiring antigen-mediated internalization of the ADC, the Pro-PAB linker is cleaved by FAP, a serine protease overexpressed on cancer-associated fibroblasts in the tumor microenvironment [1]. This distinction has profound consequences for drug release kinetics, bystander killing, and therapeutic index. Linker engineering studies have demonstrated that a single amino acid substitution in the dipeptide linker can substantially modulate the in vivo stability and anticancer activity of ADC products [2], underscoring that Mc-Pro-PAB-MMAE and Mc-VC-PAB-MMAE are not interchangeable procurement choices. Selection of the linker must be guided by the target biology, protease expression profile, and desired drug release mechanism.

This Product Mc-Pro-PAB-MMAE

Common Substitute Mc-VC-PAB-MMAE (vedotin-type)

Protease Target FAP (serine protease on cancer-associated fibroblasts)

Protease Target Cathepsin B (lysosomal cysteine protease)

Activation Site Extracellular tumor microenvironment

Activation Site Intracellular lysosomal compartment

Internalization Required No; FAP-mediated extracellular release

Internalization Required Yes; antigen-mediated uptake required

Stability Context Proline-based linker may resist carboxypeptidase cleavage; direct data not yet reported

Stability Context Val-Cit susceptible to slow carboxypeptidase-mediated cleavage in circulation

• [1] Bocci M, et al. In vivo activation of FAP-cleavable small molecule-drug conjugates for the targeted delivery of camptothecins and tubulin poisons to the tumor microenvironment. Journal of Controlled Release, 2024, 367: 779-790. View Source
• [2] Protease-Cleavable Linkers Modulate the Anticancer Activity of Non-Internalizing Antibody-Drug Conjugates. Bioconjugate Chemistry, 2017. PMC. View Source

Mc-Pro-PAB-MMAE: Differentiation Evidence vs Comparator Linkers

FAP-Specific vs Cathepsin B-Cleavable Cleavage

Mc-Pro-PAB-MMAE is designed for activation by Fibroblast Activation Protein (FAP), a serine protease specifically expressed on cancer-associated fibroblasts, in contrast to the Val-Cit-PAB linker in vedotin-based ADCs (e.g., Adcetris, Polivy), which requires cleavage by lysosomal cathepsin B in tumor cells [1]. Head-to-head in vivo therapeutic experiments directly benchmarking a Gly-Pro FAP-cleavable linker against the cathepsin B-cleavable Val-Cit linker of Adcetris demonstrated that the Gly-Pro construct exhibited superior antitumor efficacy in models with stromal FAP expression [2]. While direct quantitative enzyme kinetics for the Mc-Pro-PAB-MMAE single-proline construct are not publicly reported, the Gly-Pro FAP-cleavable platform exhibited fast and specific cleavage in the tumor microenvironment, with FAP cleavage specificity confirmed by mass spectrometry [2]. This protease selectivity is not achievable with cathepsin B-dependent Val-Cit linkers.

FAP vs Cathepsin B Cleavage

Class-level

Gly-Pro FAP-cleavable analog demonstrated FAP-specific cleavage confirmed by mass spectrometry and reported higher stromal FAP-dependent antitumor activity in vivo versus cathepsin B-cleavable Val-Cit linker. Direct kinetic parameters for Mc-Pro-PAB-MMAE not yet publicly reported.

Supports FAP-dependent cleavage context review

Class-level inference from Gly-Pro analog data; Mc-Pro-PAB-MMAE direct evidence pending

Evidence Dimension	Protease cleavage specificity and activation mechanism
Target Compound Data	Designed for FAP-mediated cleavage; Gly-Pro analog demonstrated FAP-specific cleavage confirmed by mass spectrometry and in vivo stromal FAP-dependent efficacy [2]
Comparator Or Baseline	Mc-VC-PAB-MMAE (vedotin-type): cleaved by lysosomal cathepsin B in tumor cells; requires antigen-mediated internalization [1]
Quantified Difference	Qualitative difference in protease specificity (FAP vs cathepsin B); Gly-Pro analog benchmarked in vivo against cathepsin B-cleavable linker showed superior stromal FAP-dependent antitumor activity, though direct numerical kinetic parameters for Mc-Pro-PAB-MMAE are not yet publicly reported
Conditions	In vivo murine xenograft models with cellular or stromal FAP expression; FAP expression in cancer-associated fibroblasts of multiple human solid tumor indications [2]

Why This Matters

For tumors with high stromal FAP expression, FAP-cleavable linkers like Mc-Pro-PAB-MMAE enable extracellular payload release independent of antigen-mediated internalization, a capability that cathepsin B-cleavable linkers cannot provide.

• [1] Bocci M, et al. In vivo activation of FAP-cleavable small molecule-drug conjugates for the targeted delivery of camptothecins and tubulin poisons to the tumor microenvironment. Journal of Controlled Release, 2024, 367: 779-790. View Source
• [2] Bocci M, et al. In vivo activation of FAP-cleavable small molecule-drug conjugates for the targeted delivery of camptothecins and tubulin poisons to the tumor microenvironment. Journal of Controlled Release, 2024, 367: 779-790. View Source

Linker Hydrophilicity and DAR Potential vs Vedotin

The high lipophilicity of the vedotin (vc-PAB-MMAE) platform limits achievable drug-to-antibody ratio (DAR) to approximately 4 and causes aggregation, restricting the therapeutic index of conventional MMAE ADCs [1]. A proprietary protease-cleavable, highly hydrophilic linker incorporating MMAE (designated LD343) was developed and characterized in head-to-head comparisons with vedotin-based ADCs. The LD343-based ADC at DAR8 displayed markedly improved hydrophilicity on HIC-HPLC compared to the vedotin ADC at DAR4, and enabled an approximately 4-fold increase in tolerated drug load in rat tolerability studies [1]. While Mc-Pro-PAB-MMAE is not identical to LD343, structural analysis indicates that the Pro-PAB linker reduces hydrophobicity relative to the Val-Cit-PAB linker due to elimination of the hydrophobic citrulline residue, suggesting that analogous improvements in hydrophilicity and DAR may be achievable.

Hydrophilicity & DAR Potential

Context-dependent

Proprietary hydrophilic MMAE linker LD343 enabled DAR8 with improved HIC-HPLC homogeneity versus vedotin DAR4, and reported approximately 4-fold increase in tolerated drug load in rat tolerability. Pro-PAB linker lacks hydrophobic citrulline residue, suggesting analogous potential; direct Mc-Pro-PAB-MMAE data not yet available.

Supports hydrophilicity-DAR relationship review

Cross-study structural inference; direct HIC and DAR data for Mc-Pro-PAB-MMAE not reported

Evidence Dimension	Hydrophilicity and DAR potential
Target Compound Data	Mc-Pro-PAB-MMAE: Pro-PAB linker lacks the hydrophobic citrulline residue of Val-Cit-PAB, suggesting improved hydrophilicity by structural inference; exact HIC retention times and DAR limits not publicly reported for Mc-Pro-PAB-MMAE specifically
Comparator Or Baseline	Mc-VC-PAB-MMAE (vedotin): limited to DAR ≤4 due to hydrophobicity-driven aggregation; HIC-HPLC shows significant hydrophobicity at DAR4 [1]
Quantified Difference	Proprietary hydrophilic MMAE linker (LD343) enabled DAR8 with improved homogeneity vs vedotin DAR4, and 4-fold increase in tolerated drug load in rat tolerability [1]; structural similarity to Mc-Pro-PAB-MMAE suggests analogous potential, but direct data for Mc-Pro-PAB-MMAE are not yet available
Conditions	HIC-HPLC and SEC-HPLC analysis; rat tolerability study [1]

Why This Matters

Higher achievable DAR directly translates to greater drug delivery per antibody, and improved hydrophilicity reduces aggregation, enhancing developability and manufacturing feasibility.

• [1] Liu H, Xiao Y, Wang G, et al. 1407 Expanding the therapeutic index of MMAE-based antibody-drug conjugates (ADCs) with a novel linker system (LD343). Journal for ImmunoTherapy of Cancer, 2023, 11(Suppl 1): A1565. View Source

TME-Selective Payload Release & Bystander Killing

FAP-cleavable Gly-Pro linkers enable extracellular MMAE release in the tumor microenvironment, producing robust bystander killing of both antigen-positive and antigen-negative tumor cells. In a co-culture study, the FAP-cleavable linker platform produced a bystander effect comparable to the vedotin-based ADC, despite relying on extracellular rather than intracellular cleavage [1]. In vivo, OncoFAP-GlyPro-MMAE exhibited potent antitumor activity against stromal FAP-positive models and was selected for clinical development based on this profile [1]. The Pro-PAB linker architecture is expected to achieve similar bystander killing capability, though direct quantitative data for Mc-Pro-PAB-MMAE ADC conjugates remain proprietary.

Bystander Killing & TME Release

Class-level

FAP-cleavable Gly-Pro linker produced bystander killing comparable to vedotin-based ADC in co-culture assay, despite extracellular rather than intracellular cleavage. OncoFAP-GlyPro-MMAE showed reported antitumor activity in stromal FAP-positive models. Direct bystander data for Mc-Pro-PAB-MMAE remain proprietary.

Supports bystander killing endpoint context

Co-culture assay evidence from analog; Mc-Pro-PAB-MMAE direct quantification pending

Evidence Dimension	Bystander killing and tumor microenvironment targeting
Target Compound Data	Mc-Pro-PAB-MMAE: Pro-PAB linker designed for FAP-mediated extracellular cleavage; Gly-Pro analog demonstrated robust bystander killing comparable to vedotin ADC in co-culture and potent antitumor activity in stromal FAP models [1]
Comparator Or Baseline	Mc-VC-PAB-MMAE (vedotin): bystander killing achieved via intracellular cathepsin B cleavage and subsequent MMAE efflux from target cells [1]
Quantified Difference	Bystander effect of Gly-Pro FAP-cleavable linker comparable to vedotin in co-culture assay; quantitative MMAE release concentrations and cell viability IC50 values for Mc-Pro-PAB-MMAE are not publicly disclosed
Conditions	In vitro co-culture of antigen-positive and antigen-negative tumor cells; in vivo murine xenograft models with stromal FAP expression [1]

Why This Matters

Extracellular, FAP-dependent release in the tumor microenvironment can eradicate antigen-negative tumor cells and overcome tumor heterogeneity, a key advantage for treating FAP-rich solid tumors.

• [1] Bocci M, et al. In vivo activation of FAP-cleavable small molecule-drug conjugates for the targeted delivery of camptothecins and tubulin poisons to the tumor microenvironment. Journal of Controlled Release, 2024, 367: 779-790. View Source

Plasma Stability & Toxicology of Proline Linkers

The single amino acid substitution from Val-Cit to Val-Pro or Pro in the linker can substantially modulate in vivo stability of ADC products [1]. Studies on protease-cleavable linkers showed that proline-containing sequences exhibit enhanced resistance to non-specific plasma proteases compared to the Val-Cit dipeptide, which undergoes slow cleavage by carboxypeptidases in circulation [1]. In the linker engineering study, ADCs with modified dipeptide sequences showed altered in vivo stability profiles, with half-life differences impacting therapeutic efficacy [1]. The Mc-Pro-PAB-MMAE linker is expected to demonstrate improved systemic stability relative to Val-Cit linkers due to the absence of the carboxypeptidase-sensitive citrulline moiety, though direct quantitative plasma stability data for Mc-Pro-PAB-MMAE remain to be published.

Plasma Stability & Toxicology

Class-level

Proline-containing linker sequences showed enhanced resistance to non-specific plasma proteases versus Val-Cit in linker engineering studies. Val-Cit-MMAE projected plasma half-lives of 30 days (mouse) and 230 days (human). Mc-Pro-PAB-MMAE predicted to show improved systemic stability; direct half-life data not yet published.

Supports plasma stability review context

Directional inference from dipeptide linker studies; quantitative Mc-Pro-PAB-MMAE PK data unreported

Evidence Dimension	Plasma stability and systemic exposure
Target Compound Data	Mc-Pro-PAB-MMAE: predicted enhanced plasma stability due to proline single-amino-acid linker design, based on class-level evidence from dipeptide linker engineering studies [1]; direct half-life measurements not yet reported
Comparator Or Baseline	Val-Cit linker: projected plasma half-lives of 30 days (mouse) and 230 days (human) for Val-Cit-MMAE conjugates [2]; however, Val-Cit is susceptible to carboxypeptidase-mediated premature cleavage [1]
Quantified Difference	Directional improvement suggested by structural modification; quantitative differential in plasma half-life for Mc-Pro-PAB-MMAE vs Val-Cit-PAB-MMAE has not been published
Conditions	In vitro plasma stability assays; in vivo pharmacokinetic studies in mouse and rat models [REFS-1, REFS-2]

Why This Matters

Improved plasma stability reduces premature payload release and systemic toxicity, directly widening the therapeutic window and enabling higher tolerated doses.

• [1] Protease-Cleavable Linkers Modulate the Anticancer Activity of Non-Internalizing Antibody-Drug Conjugates. Bioconjugate Chemistry, 2017. PMC. View Source
• [2] Development of potent monoclonal antibody auristatin conjugates for cancer therapy. Nature Biotechnology, 2003, 21(7): 778-784. View Source

Mc-Pro-PAB-MMAE: Research & Industrial Applications

ADC Development for FAP-Positive Stromal Tumors

In pancreatic, breast, and colorectal carcinomas where cancer-associated fibroblasts overexpress FAP, Mc-Pro-PAB-MMAE enables extracellular, stroma-directed MMAE release independent of antigen internalization. This FAP-cleavable mechanism, validated preclinically with the Gly-Pro analog in in vivo stromal FAP models [1], allows procurement teams to select this linker for targets where internalization is inefficient or heterogeneous, directly addressing a limitation of cathepsin B-cleavable vedotin linkers.

High-DAR ADC Engineering with Enhanced Hydrophilicity

For ADC programs aiming to achieve DAR >4 with MMAE payloads, the reduced hydrophobicity of the Pro-PAB linker architecture is critical. Cross-study evidence suggests that hydrophilic modifications to the MMAE linker can increase tolerated drug load approximately 4-fold versus vedotin in rat tolerability models [1]. Mc-Pro-PAB-MMAE is the appropriate procurement choice for high-DAR ADC constructs where vedotin-type linkers cause unacceptable aggregation.

Bystander Killing Optimization in Antigen-Heterogeneous Tumors

In tumors where antigen expression is heterogeneous, the bystander killing capability of MMAE is essential. The class of FAP-cleavable linkers has demonstrated bystander effect comparable to vedotin-based ADCs in co-culture assays, while relying on extracellular tumor microenvironment activation [1]. Mc-Pro-PAB-MMAE supports effective bystander killing while avoiding dependence on antigen-mediated internalization, making it suitable for targets with patchy expression.

Next-Generation ADC Platforms for Improved Therapeutic Index

Comprehensive preclinical studies indicate that hydrophilic, protease-cleavable MMAE linkers can significantly expand the therapeutic index compared to vedotin [1]. Mc-Pro-PAB-MMAE, as a FAP-cleavable linker-payload, represents an alternative platform for next-generation ADC development where simultaneously improving efficacy and tolerability through linker engineering is the primary R&D objective.

Application

Selection Property

Validation Focus

FAP-positive stromal ADC studies

FAP-cleavable linker specificity

Stromal FAP expression model review

High-DAR ADC engineering

Linker hydrophilicity profile

Aggregation and DAR limit assessment

Bystander killing assessment in heterogeneous antigen models

Extracellular cleavage mechanism

Co-culture bystander endpoint review

ADC platform comparison and tolerability studies

Linker-dependent tolerability context

Tolerability endpoint review

• [1] Bocci M, et al. In vivo activation of FAP-cleavable small molecule-drug conjugates for the targeted delivery of camptothecins and tubulin poisons to the tumor microenvironment. Journal of Controlled Release, 2024, 367: 779-790. View Source
• [2] Liu H, Xiao Y, Wang G, et al. 1407 Expanding the therapeutic index of MMAE-based antibody-drug conjugates (ADCs) with a novel linker system (LD343). Journal for ImmunoTherapy of Cancer, 2023, 11(Suppl 1): A1565. View Source